3-({[(4-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid

• IUPAC Name: 3-[(4-chlorophenyl)carbamoylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C15H13ClN2O3/c1-9-2-3-10(14(19)20)8-13(9)18-15(21)17-12-6-4-11(16)5-7-12/h2-8H,1H3,(H,19,20)(H2,17,18,21)
• InChI Key: TZQQIVZBPZUVLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

3-({[(4-chlorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid, commonly known as CP-690,550, is a chemical compound that belongs to the class of Janus kinase inhibitors. It was first synthesized in 2003 by Pfizer, Inc. for the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

CP-690,550 works by inhibiting the activity of Janus kinases (JAKs), which are enzymes that play a key role in the signaling pathways involved in inflammation and immune response. By inhibiting JAKs, CP-690,550 reduces the production of cytokines and other inflammatory mediators, which leads to a reduction in inflammation and tissue damage.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have a number of biochemical and physiological effects. It reduces the production of cytokines such as interleukin-6 (IL-6), tumor necrosis factor-alpha (TNF-alpha), and interferon-gamma (IFN-gamma). It also reduces the activity of T cells and B cells, which are involved in the immune response. In addition, it has been shown to reduce the production of autoantibodies, which are antibodies that attack the body's own tissues.

Advantages and Limitations for Lab Experiments

CP-690,550 has several advantages for lab experiments. It is a highly selective inhibitor of JAKs, which makes it a useful tool for studying the role of JAKs in various biological processes. It is also relatively stable and easy to handle, which makes it suitable for use in a variety of experimental settings.
One limitation of CP-690,550 is that it can have off-target effects on other enzymes and signaling pathways. It has also been shown to have some toxic effects on certain cell types at high concentrations.

Future Directions

There are several future directions for research on CP-690,550. One area of interest is the potential use of CP-690,550 in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus. Another area of interest is the development of more selective JAK inhibitors that have fewer off-target effects. Finally, there is interest in exploring the use of CP-690,550 in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune diseases. It has been shown to be effective in reducing inflammation and joint damage in rheumatoid arthritis patients. It has also been found to be effective in treating psoriasis and inflammatory bowel disease.